Cas no 623177-62-8 (Fmoc-l-cys-nh2)

• Product Name: Fmoc-l-cys-nh2
• CAS No: 623177-62-8
• MF: C₁₈H₁₈N₂O₃S
• MW: 342.412123203278
• CID: 390652
• Update Time: 2025-10-21

Fmoc-l-cys-nh2 Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [(1R)-2-amino-1-(mercaptomethyl)-2-oxoethyl]-,9H-fluoren-9-ylmethyl ester
• Fmoc-l-cys-nh2

• Inchi： 1S/C18H18N2O3S/c19-17(21)16(10-24)20-18(22)23-9-15-13-7-3-1-5-11(13)12-6-2-4-8-14(12)15/h1-8,15-16,24H,9-10H2,(H2,19,21)(H,20,22)/t16-/m0/s1
• InChI Key： QNQILYKUOWQTEZ-INIZCTEOSA-N
• SMILES： SC[C@@H](C(N)=O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 342.10400

Experimental Properties

• PSA: 120.22000
• LogP: 3.40000

Additional information on Fmoc-l-cys-nh2

Professional Introduction to Fmoc-l-cys-nh2 (CAS No: 623177-62-8)

Fmoc-l-cys-nh2, with the chemical name N-(9-fluorenylmethoxycarbonyl)-L-cysteine amide, is a critically important compound in the field of pharmaceutical synthesis and peptide chemistry. This compound, identified by its CAS number 623177-62-8, plays a pivotal role in the solid-phase peptide synthesis (SPPS) technique, which is widely employed for the construction of complex peptides and proteins. The unique structural features of Fmoc-l-cys-nh2 make it an invaluable reagent for researchers and chemists working in the development of novel bioactive molecules.

The Fmoc (fluorenylmethoxycarbonyl) group is a protective group commonly used in peptide synthesis to shield the amino group of cysteine residues. This protection is essential to prevent unwanted side reactions during the synthesis process. The presence of the L-cysteine moiety in the molecule ensures that the sulfhydryl (-SH) group, which is highly reactive, can be incorporated into peptides at specific positions. This reactivity makes Fmoc-l-cys-nh2 particularly useful for synthesizing disulfide-linked peptides, which are common in many biologically active proteins.

In recent years, there has been significant interest in the development of novel therapeutic agents based on peptide chemistry. Peptides have emerged as a promising class of drugs due to their high specificity and low toxicity compared to small-molecule compounds. The use of Fmoc-l-cys-nh2 in SPPS has enabled researchers to construct complex peptide sequences with high precision, facilitating the discovery and development of new treatments for various diseases. For instance, studies have shown that peptides incorporating cysteine residues can exhibit potent antimicrobial and anti-inflammatory properties, making them attractive candidates for therapeutic applications.

The role of Fmoc-l-cys-nh2 extends beyond basic peptide synthesis. It has been utilized in the development of peptidomimetics, which are synthetic molecules designed to mimic the structure and function of natural peptides but with improved pharmacological properties. These peptidomimetics can serve as lead compounds for drug discovery, offering an alternative to traditional small-molecule drugs. The versatility of Fmoc-l-cys-nh2 in this context underscores its importance in modern medicinal chemistry.

Advances in synthetic methodologies have further enhanced the utility of Fmoc-l-cys-nh2. Recent innovations in SPPS techniques have improved the efficiency and scalability of peptide synthesis, allowing for the production of larger and more complex peptides. These advancements have been particularly beneficial in the field of protein engineering, where large-scale production of recombinant proteins is often required. The ability to incorporate cysteine residues at specific positions using Fmoc-l-cys-nh2 has enabled researchers to fine-tune the structure and function of these proteins, leading to more effective therapeutic agents.

The chemical properties of Fmoc-l-cys-nh2 also make it a valuable tool for studying protein-protein interactions. Cysteine residues are known to participate in various biological processes, including oxidation-reduction reactions and disulfide bond formation. By using Fmoc-l-cys-nh2, researchers can manipulate these interactions to gain insights into cellular signaling pathways and develop targeted therapies. For example, studies have demonstrated that disrupting specific disulfide bonds can modulate the activity of enzymes involved in cancer progression, highlighting the potential of cysteine-based peptides as therapeutic tools.

In conclusion, Fmoc-l-cys-nh2 (CAS No: 623177-62-8) is a versatile and essential compound in modern peptide chemistry. Its ability to protect amino groups while allowing for selective incorporation of cysteine residues makes it indispensable for SPPS and peptidomimetic development. The growing interest in peptide-based therapeutics underscores the importance of compounds like Fmoc-l-cys-nh2 in advancing drug discovery and development. As synthetic methodologies continue to evolve, the applications of this compound are likely to expand further, offering new opportunities for scientific exploration and innovation.